Cas no 1805501-20-5 (5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
• CAS No: 1805501-20-5
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4889854
• Update Time: 2025-06-13

5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-1-4-2-12-8(14)5(3-13)6(4)7(10)11/h2-3,7H,1H2,(H,12,14)
• InChI Key： PAAOJHZPNWYZNU-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C=O)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Introduction to 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1805501-20-5) and Its Applications in Modern Chemical Biology

5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde, with the CAS number 1805501-20-5, is a highly versatile and synthetically valuable intermediate in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural features that include a bromomethyl group, a difluoromethyl substituent, and a hydroxypyridine core. These functional groups make it an attractive building block for the synthesis of complex molecules, particularly in the development of novel bioactive agents.

The significance of this compound lies in its ability to serve as a precursor for the construction of more intricate scaffolds. The presence of the bromomethyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, enabling the introduction of aryl or vinyl groups. Concurrently, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity in drug candidates, a feature increasingly valued in medicinal chemistry. The hydroxypyridine ring provides additional opportunities for hydrogen bonding interactions, which are crucial for optimizing receptor binding profiles.

In recent years, 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde has garnered attention in the design of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored in the development of kinase inhibitors, where the combination of halogenated aromatic rings and hydroxyl groups facilitates tight binding to protein active sites. Notably, studies have demonstrated its utility in generating inhibitors with improved selectivity over off-target proteins, a critical factor in minimizing side effects.

One particularly compelling application of this compound is in the synthesis of antiviral agents. The< strong>difluoromethyl group has been shown to enhance the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing susceptibility to metabolic degradation. Furthermore, the pyridine core can be incorporated into molecules designed to interact with viral proteases or polymerases, disrupting critical steps in the viral life cycle. Preliminary research indicates that derivatives of 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde exhibit promising antiviral activity against certain strains of RNA viruses.

The pharmaceutical industry has also leveraged this compound for the development of anticancer therapeutics. Pyridine derivatives are well-documented scaffolds in oncology research due to their ability to modulate key signaling pathways involved in cell proliferation and survival. By incorporating functional groups such as bromomethyl and difluoromethyl, chemists have been able to generate molecules that selectively inhibit aberrant signaling cascades associated with cancer cell growth. Early-phase studies suggest that compounds derived from 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde show potential as dual-action agents, simultaneously targeting multiple pathways critical for tumor progression.

Beyond its applications in drug discovery, this compound has found utility in materials science and agrochemical research. The structural features of 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde make it a valuable precursor for synthesizing advanced materials with tailored electronic properties. For example, its incorporation into organic semiconductors can enhance charge transport efficiency, making it relevant for next-generation electronic devices. Similarly, in agrochemicals, derivatives of this compound have been explored as novel herbicides or fungicides due to their ability to disrupt essential enzymatic processes in pathogens while maintaining low toxicity to crops.

The synthetic accessibility of 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde further underscores its importance as a research tool. Modern synthetic methodologies have enabled efficient access to this intermediate through multi-step sequences involving palladium-catalyzed cross-coupling reactions and directed functionalization strategies. These advances have not only streamlined its production but also opened avenues for exploring novel derivatives with enhanced biological activity or improved physicochemical properties.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1805501-20-5) represents a cornerstone molecule in contemporary chemical biology and pharmaceutical innovation. Its unique structural attributes and synthetic tractability have positioned it as a key intermediate for developing therapeutics targeting diverse diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry and materials science is poised to expand further.